Cas no 139911-09-4 (3,3',5,5'-Tetrafluorobenzophenone)

3,3',5,5'-Tetrafluorobenzophenone is a fluorinated aromatic ketone characterized by its high thermal and chemical stability, making it suitable for demanding applications in advanced material synthesis. The presence of fluorine substituents at the 3,3',5,5' positions enhances its electron-withdrawing properties, which can be leveraged in photoactive compounds, liquid crystals, or as a building block for high-performance polymers. Its rigid molecular structure contributes to improved thermal resistance and solubility in organic solvents, facilitating its use in specialty coatings and electronic materials. The compound’s purity and well-defined reactivity profile make it a reliable intermediate for pharmaceutical and agrochemical research, particularly in the development of fluorinated active ingredients.

3,3',5,5'-Tetrafluorobenzophenone structure

139911-09-4 structure

Product Name:3,3',5,5'-Tetrafluorobenzophenone

CAS No:139911-09-4

MF:C₁₃H₆F₄O

MW:254.179757595062

CID:878453

PubChem ID:2760569

Update Time:2025-06-09

3,3',5,5'-Tetrafluorobenzophenone Chemical and Physical Properties

Names and Identifiers

- bis(3,5-difluorophenyl)methanone
- 3,3',5,5'-Tetrafluorobenzophenone
- J-007332
- 139911-09-4
- SCHEMBL4470662
- 3,3',5,5'-tetrafluorobezophenone
- ILKUXPUXDAVXDS-UHFFFAOYSA-N
- Bis-(3,5-difluoro-phenyl)-methanone
- AKOS012086035
- DTXSID10375231
- CS-0337400
- MDL： MFCD06201523
- Inchi： 1S/C13H6F4O/c14-9-1-7(2-10(15)5-9)13(18)8-3-11(16)6-12(17)4-8/h1-6H
- InChI Key： ILKUXPUXDAVXDS-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C1C=C(C=C(C=1)F)F)=O)F

Computed Properties

Exact Mass: 254.03500
Monoisotopic Mass: 254.03547746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Boiling Point: 99°C/0.1mm
PSA: 17.07000
LogP: 3.47400

3,3',5,5'-Tetrafluorobenzophenone Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

3,3',5,5'-Tetrafluorobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	086561-2g	3,3',5,5'-Tetrafluorobenzophenone	139911-09-4	97%	2g	8955CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	086561-1g	3,3',5,5'-Tetrafluorobenzophenone	139911-09-4	97%	1g	5184CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	086561-2g	3,3',5,5'-Tetrafluorobenzophenone	139911-09-4	97%	2g	8955.0CNY	2021-07-13
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TRC	T310915-20mg	3,3',5,5'-Tetrafluorobenzophenone	139911-09-4		20mg	$ 50.00	2022-06-02
TRC	T310915-40mg	3,3',5,5'-Tetrafluorobenzophenone	139911-09-4		40mg	$ 70.00	2022-06-02
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